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This protocol is designed for transferring proteins from Invitrogen NuPAGE Bis-Tris or Tris-Acetate gels.

The neutral pH of this buffer protects amino acid side chains from modification and is compatible with

downstream protein sequencing techniques like Edman degradation [1] [2].

Materials

NuPAGE Transfer Buffer (20X) (e.g., Thermo Fisher Scientific, Cat. No. NP0006 or NP00061) [2].

Methanol (ACS reagent grade).
Deionized water.

NuPAGE Antioxidant (if transferring reduced proteins) [3] [1].
Optional: Chlorobutanol (if preparing the buffer from individual components).

Preparation of 1X Working Solution

The standard method is to dilute the 20X concentrated stock solution. The required methanol concentration

depends on the number of gels being transferred simultaneously [3] [1].

Component Transfer of 1 Gel Transfer of 2 Gels

20X NuPAGE Transfer Buffer 50 mL 50 mL
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Component Transfer of 1 Gel Transfer of 2 Gels

Methanol 100 mL 200 mL

Deionized Water To 1 L final volume To 1 L final volume

NuPAGE Antioxidant 0.1% (v/v) for reduced proteins 0.1% (v/v) for reduced proteins

Instructions:

Add about 800 mL of deionized water to a clean beaker or graduated cylinder.
Add 50 mL of 20X NuPAGE Transfer Buffer.

Add the appropriate volume of methanol (100 mL for one gel, 200 mL for two gels).
For reduced proteins: Add NuPAGE Antioxidant to a final concentration of 0.1% (v/v). For 1 L of

buffer, this is 1 mL of antioxidant [3] [1] [4].
Top up the solution to a final volume of 1 L with deionized water and mix thoroughly.

The prepared 1X buffer can be stored at room temperature. If you are using a version prepared
without chlorobutanol, it must be used within 2 weeks [3] [1].

Critical Considerations and Troubleshooting

pH is Critical: The transfer buffer is designed to have a specific pH. If a freshly prepared 1X solution
deviates from its expected pH by more than 0.2 units, it should be discarded. Do not adjust the pH

with acid or base, as this increases the buffer's conductivity and can lead to excessive heat
generation during transfer [1].

High Molecular Weight (HMW) Proteins: To improve the transfer efficiency of HMW proteins (>100
kDa), pre-equilibrate the gel after electrophoresis in 2X NuPAGE Transfer Buffer (without methanol)

containing 0.02-0.04% SDS for 10 minutes before assembling the transfer stack. Then, perform the
transfer using the standard 1X buffer with methanol and a lower SDS concentration (0.01%) [3].

Buffer Compatibility: While NuPAGE Transfer Buffer can be used with traditional Tris-Glycine gels, it
is not recommended for use with carbonate or CAPS buffers. The high pH (>9) of these buffers will

make the NuPAGE Antioxidant non-functional and compromise transfer efficiency [3].

Workflow for Western Blot Transfer Using Prepared
Buffer

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.thermofisher.com/us/en/home/technical-resources/technical-reference-library/protein-electrophoresis-western-blotting-support-center/western-blotting-support/western-blotting-support-getting-started.html
https://www.thermofisher.com/store/v3/products/faqs/NP0006
https://depts.washington.edu/younglab/otherprotocols%28htm%29/western.htm
https://www.smolecule.com/products/s1505353?utm_src=pdf-body
https://www.thermofisher.com/us/en/home/technical-resources/technical-reference-library/protein-electrophoresis-western-blotting-support-center/western-blotting-support/western-blotting-support-getting-started.html
https://www.thermofisher.com/store/v3/products/faqs/NP0006
https://www.thermofisher.com/store/v3/products/faqs/NP0006
https://www.thermofisher.com/us/en/home/technical-resources/technical-reference-library/protein-electrophoresis-western-blotting-support-center/western-blotting-support/western-blotting-support-getting-started.html
https://www.thermofisher.com/us/en/home/technical-resources/technical-reference-library/protein-electrophoresis-western-blotting-support-center/western-blotting-support/western-blotting-support-getting-started.html
https://www.smolecule.com/products/s1505353?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The following diagram illustrates a generalized workflow for a wet transfer using the XCell II Blot Module,

which is a common application for this buffer.

Start Transfer Preparation

Prepare 1X NuPAGE Transfer Buffer
(With recommended methanol %)

Soak Sponge Pads, Filter Papers,
and Membrane in Transfer Buffer

Assemble Transfer Sandwich:
Cathode Core -> Sponge Pads -> 

Filter Paper -> Gel -> Membrane -> 
Filter Paper -> Sponge Pads -> Anode Core

Place Sandwich in Blot Module

Fill Inner Chamber with Transfer Buffer
Fill Outer Chamber with Coolant (dH₂O)

Run Transfer
(30V constant for 1 hour)

Proceed to Blocking
and Immunodetection
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Key Conclusions

In summary, chlorobutanol is a formulation component that extends the shelf-life of the concentrated

NuPAGE Transfer Buffer but is dispensable for the core function of protein transfer. Researchers can

confidently prepare the working buffer according to the standardized protocol, paying close attention to the

methanol concentration based on the number of gels and adding antioxidant for reduced proteins. For

optimal results, especially with challenging proteins, follow the additional guidance on buffer pH and HMW

protein transfer.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1505353?utm_src=pdf-bulk
https://www.smolecule.com/products/s1505353?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

